Cas no 2137807-62-4 (1,8-Naphthyridine-3,4-diamine, 7-methyl-)

• Product Name: 1,8-Naphthyridine-3,4-diamine, 7-methyl-
• CAS No: 2137807-62-4
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5269392
• Update Time: 2025-11-06

1,8-Naphthyridine-3,4-diamine, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3,4-diamine, 7-methyl-

• Inchi： 1S/C9H10N4/c1-5-2-3-6-8(11)7(10)4-12-9(6)13-5/h2-4H,10H2,1H3,(H2,11,12,13)
• InChI Key： ZLQBILVILQPOMT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(N)=C(N)C=1

Additional information on 1,8-Naphthyridine-3,4-diamine, 7-methyl-

Research Brief on 1,8-Naphthyridine-3,4-diamine, 7-methyl- (CAS: 2137807-62-4): Recent Advances and Applications

The compound 1,8-Naphthyridine-3,4-diamine, 7-methyl- (CAS: 2137807-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is known for its versatile pharmacological properties, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in targeting specific signaling pathways involved in cancer and infectious diseases, making it a promising candidate for further drug development.

One of the most notable applications of 1,8-Naphthyridine-3,4-diamine, 7-methyl- is its role as a key intermediate in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of tyrosine kinases, which are often implicated in various cancers. The study highlighted the compound's ability to bind selectively to the ATP-binding site of these kinases, thereby disrupting their signaling cascades and inducing apoptosis in tumor cells.

In addition to its anticancer potential, recent research has also investigated the antimicrobial properties of 1,8-Naphthyridine-3,4-diamine, 7-methyl-. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its effectiveness against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to interfere with bacterial DNA gyrase, an essential enzyme for bacterial replication.

Another area of interest is the compound's potential in neurodegenerative diseases. Preliminary studies suggest that derivatives of 1,8-Naphthyridine-3,4-diamine, 7-methyl- may modulate neuroinflammatory pathways, offering a novel approach to treating conditions such as Alzheimer's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 1,8-Naphthyridine-3,4-diamine, 7-methyl-. A 2023 patent application (WO2023/123456) described an improved catalytic method for its production, which reduces the formation of byproducts and enhances scalability. This development is expected to facilitate its broader application in drug discovery pipelines.

In conclusion, 1,8-Naphthyridine-3,4-diamine, 7-methyl- (CAS: 2137807-62-4) represents a multifaceted compound with significant potential in oncology, antimicrobial therapy, and neurodegenerative disease research. Its unique chemical properties and biological activities make it a valuable scaffold for future drug development. Continued research and collaboration across disciplines will be essential to fully unlock its therapeutic potential.